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Compound of Interest

Compound Name: 2-Heptene

Cat. No.: B165337

For laboratory researchers, scientists, and drug development professionals, the safe handling
of chemical reagents is paramount. This guide provides essential, immediate safety and
logistical information for the proper use of 2-Heptene, including comprehensive personal
protective equipment (PPE) protocols, step-by-step operational plans, and compliant disposal
procedures.

Physicochemical and Hazard Data

A summary of key quantitative data for 2-Heptene is provided below for easy reference.
Understanding these properties is the first step in a safe operational workflow.
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Property Value

Molecular Formula C7H14

Molecular Weight 98.19 g/mol
Appearance Colorless, volatile liquid
Boiling Point 95-98°C

Melting Point Approximately -127°C
Specific Gravity 0.701 (water = 1)

Vapor Pressure

87.757 mmHg @ 37.7°C

Lower Explosive Limit

1.0%

Solubility

Sparingly soluble in water; soluble in organic

solvents like ethanol and ether

Note: Some properties may vary slightly depending on the specific isomer (cis- or trans-).

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 2-

Heptene, which is a highly flammable liquid and can cause skin, eye, and respiratory irritation.

[1][2]
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PPE Category

Specification

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3] A face shield may be

necessary for splash hazards.

Skin Protection

Chemical-resistant gloves (e.g., PVC) must be
worn and inspected before use.[4] Flame-
retardant and antistatic protective clothing,
including overalls and a PVC apron, is
recommended.[3][4][5]

Respiratory Protection

For operations where exposure limits may be
exceeded or if irritation is experienced, a full-
face respirator with a Type A filter or a self-
contained breathing apparatus (SCBA) should
be used.[2][4]

Footwear

For large-scale or continuous use, non-sparking

safety footwear is recommended.[4]

Note: Some plastic PPE (gloves, aprons) may generate static electricity and are not

recommended for certain applications.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental compliance.

Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3] For flammable

liquids, the ventilation system should be explosion-resistant.[4]

o Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.echemi.com/sds/trans-2-heptene-pid_Rock44847.html
https://datasheets.scbt.com/sc-258266.pdf
https://www.echemi.com/sds/trans-2-heptene-pid_Rock44847.html
https://datasheets.scbt.com/sc-258266.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/738646?userType=undefined
https://en.gazfinder.com/trans-2-heptene/
https://datasheets.scbt.com/sc-258266.pdf
https://datasheets.scbt.com/sc-258266.pdf
https://datasheets.scbt.com/sc-258266.pdf
https://www.echemi.com/sds/trans-2-heptene-pid_Rock44847.html
https://datasheets.scbt.com/sc-258266.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0976.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Remove all potential ignition sources from the handling area, including open flames,
sparks, and hot surfaces.[7] Prohibit smoking in the vicinity.[6]

e Chemical Transfer:

o Ground and bond all metal containers and receiving equipment to prevent the buildup of
static electricity, which can ignite vapors.[3][7]

o Use non-sparking tools for all operations.[3]

o Avoid splash filling by ensuring the fill pipe is submerged.[4] Do not use compressed air for
filling or transferring.[4]

e During the Procedure:
o Avoid all personal contact with the chemical, including inhalation of vapors.[4]
o Keep the container tightly closed when not in use.[3]

o If clothing becomes wet with 2-Heptene, remove it immediately and flush the affected skin
with water.[3][4]

e Storage:
o Store 2-Heptene in a cool, dry, well-ventilated, and flame-proof area.[3][4]

o Keep containers tightly closed and store them away from heat, ignition sources, and
incompatible materials such as oxidizing agents (e.g., nitrates, peroxides).[4][6]

Disposal Plan

2-Heptene and its containers must be treated as hazardous waste.[4]
» Waste Collection:

o Collect waste 2-Heptene in a suitable, labeled, and closed container. Do not mix with
other waste streams.
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o Contaminated materials (e.g., absorbent pads, used PPE) should also be collected in a
sealed container for disposal.

o Disposal Procedure:

o All waste must be handled and disposed of in accordance with local, state, and federal
regulations.[4]

o Consult with your institution's environmental health and safety (EHS) office or a licensed
waste disposal company to arrange for proper disposal.[7]

o Do not allow 2-Heptene or its wash water to enter drains or waterways, as it is very toxic
to aquatic life.[4][7]

Emergency Response Workflow: Chemical Spill

In the event of a 2-Heptene spill, a clear and immediate response is crucial to ensure
personnel safety and minimize environmental contamination. The following workflow outlines
the necessary steps.
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Immediate Actions

Evacuate Immediate Area & Move Upwind

Alert Colleagues & Emergency Responders

Remove All Ignition Sources

Assess & Prepare

Assess Spill Size (Minor vs. Major)

Don Appropriate PPE

Containment & Cleanup

Contain Spill with Absorbent Material

Clean Up with Non-Sparking Tools

Collect Waste in Sealed Container

Decontaminate Area

Dispose of Waste as Hazardous

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Heptene chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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